![molecular formula C16H10F3N3O2 B7466035 2,4-difluoro-N-{[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide](/img/structure/B7466035.png)
2,4-difluoro-N-{[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide
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Overview
Description
2,4-difluoro-N-{[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is synthesized using a specific method and has been found to have a unique mechanism of action that makes it useful in different biochemical and physiological processes.
Mechanism of Action
The mechanism of action of 2,4-difluoro-N-{[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide involves the inhibition of specific enzymes that are involved in different biochemical processes. This compound has been found to inhibit the activity of enzymes such as proteases, kinases, and phosphatases, which are involved in different cellular processes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are dependent on the specific enzymes that it inhibits. This compound has been found to have potential applications in the treatment of different diseases such as cancer, diabetes, and inflammation.
Advantages and Limitations for Lab Experiments
The advantages of using 2,4-difluoro-N-{[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide in lab experiments include its unique mechanism of action, its specificity for different enzymes, and its potential applications in different fields of research. However, the limitations of using this compound include its potential toxicity, its limited solubility, and its high cost.
Future Directions
There are several future directions for the research on 2,4-difluoro-N-{[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide. These include the development of new derivatives of this compound with improved properties, the identification of new enzymes that can be targeted by this compound, and the evaluation of its potential applications in different fields of research such as agriculture and environmental science.
In conclusion, this compound is a unique chemical compound that has potential applications in various fields of scientific research. Its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research on this compound could lead to the development of new drugs and tools for studying different biochemical processes.
Synthesis Methods
The synthesis of 2,4-difluoro-N-{[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide involves the reaction of 2,4-difluoro-N-(benzoyl)benzamide with 3-(2-fluorophenyl)-1,2,4-oxadiazol-5-amine in the presence of a specific catalyst. The reaction takes place in a solvent mixture of ethanol and water, and the product is obtained after purification.
Scientific Research Applications
The unique chemical structure of 2,4-difluoro-N-{[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide makes it useful in various scientific research applications. This compound has been found to have potential applications in the field of medicinal chemistry, where it can be used as a lead compound for the development of new drugs. It has also been found to have applications in the field of biochemistry, where it can be used as a tool for studying different biochemical processes.
properties
IUPAC Name |
2,4-difluoro-N-[[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H10F3N3O2/c17-9-5-6-11(13(19)7-9)16(23)20-8-14-21-15(22-24-14)10-3-1-2-4-12(10)18/h1-7H,8H2,(H,20,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DEXQAIBKQQIWPO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C2=NOC(=N2)CNC(=O)C3=C(C=C(C=C3)F)F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H10F3N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
333.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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